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Compound of Interest

Compound Name: 2-Propenal, 2-chloro-3-hydroxy-

Cat. No.: B3061104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Quantitative solubility data for 2-Propenal, 2-chloro-3-hydroxy- is not readily

available in published scientific literature. This guide provides a comprehensive overview of the

compound, a detailed, generalized experimental protocol for determining its solubility, and an

illustrative representation of how such data would be presented.

Introduction to 2-Propenal, 2-chloro-3-hydroxy-
2-Propenal, 2-chloro-3-hydroxy-, also known as 2-chloro-3-hydroxyacrylaldehyde, is an

organic compound with the chemical formula C₃H₃ClO₂ and a molecular weight of

approximately 106.51 g/mol [1][2]. Its structure, featuring an aldehyde, a hydroxyl group, and a

chlorine atom on a propenal backbone, suggests it is a reactive molecule with potential

applications in chemical synthesis[3]. For instance, it is used in the preparation of Etoricoxib, a

pharmaceutical drug[4]. Given its potential role in synthesis and drug development,

understanding its solubility characteristics is crucial for its application and formulation.

Hypothetical Solubility Data
While specific experimental data is unavailable, the following table illustrates how the solubility

of 2-Propenal, 2-chloro-3-hydroxy- in various solvents at a specified temperature would be

presented. The "like dissolves like" principle suggests that polar organic compounds are more

soluble in polar solvents[5][6]. Therefore, one might expect higher solubility in polar solvents

like ethanol and methanol, and lower solubility in nonpolar solvents like hexane.
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Table 1: Illustrative Solubility of 2-Propenal, 2-chloro-3-hydroxy- at 25°C

Solvent Solvent Type
Hypothetical Solubility (
g/100 mL)

Water Polar Protic Moderately Soluble

Ethanol Polar Protic Highly Soluble

Methanol Polar Protic Highly Soluble

Acetone Polar Aprotic Soluble

Dichloromethane Polar Aprotic Sparingly Soluble

Toluene Nonpolar Sparingly Soluble

Hexane Nonpolar Insoluble

Note: The data in this table is hypothetical and for illustrative purposes only. Experimental

verification is required.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a solid organic

compound like 2-Propenal, 2-chloro-3-hydroxy-, based on the widely used isothermal shake-

flask method[7].

3.1. Principle

The equilibrium solubility is determined by creating a saturated solution of the compound in a

specific solvent at a constant temperature. The concentration of the solute in the saturated

solution is then measured, typically using a gravimetric or spectroscopic method, to quantify the

solubility[8][9].

3.2. Materials and Apparatus

2-Propenal, 2-chloro-3-hydroxy- (solid)

Selected solvents (e.g., water, ethanol, acetone, hexane)
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Analytical balance (± 0.1 mg)

Thermostatic shaker or water bath

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Pipettes and volumetric flasks

Evaporating dish or pre-weighed vials (for gravimetric analysis)

UV-Vis spectrophotometer (for spectroscopic analysis)

Drying oven

3.3. Procedure

Preparation: Add an excess amount of solid 2-Propenal, 2-chloro-3-hydroxy- to a series of

vials, ensuring there is more solid than will dissolve.

Solvent Addition: Accurately pipette a known volume of the desired solvent into each vial.

Equilibration: Securely cap the vials and place them in a thermostatic shaker set to a

constant temperature (e.g., 25°C). Agitate the vials for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached. The time required for equilibration should be

determined experimentally by measuring the concentration at different time points until it

remains constant[9].

Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed at the

same constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to

settle.

Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a syringe fitted with a filter to prevent any undissolved solid from

being collected.
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Concentration Analysis: Determine the concentration of the solute in the collected sample

using one of the following methods:

Gravimetric Method:

Dispense the collected supernatant into a pre-weighed, dry evaporating dish[8].

Carefully evaporate the solvent in a drying oven at a temperature below the

decomposition point of the solute until a constant weight is achieved[10].

The final weight of the dish minus the initial weight gives the mass of the dissolved

solute.

Spectroscopic Method:

If the compound has a chromophore, a UV-Vis spectrophotometer can be used.

Prepare a calibration curve using standard solutions of known concentrations of 2-
Propenal, 2-chloro-3-hydroxy- in the same solvent.

Dilute the collected supernatant to a concentration that falls within the range of the

calibration curve.

Measure the absorbance of the diluted sample and determine the concentration from

the calibration curve.

3.4. Data Calculation

Gravimetric Method:

Solubility ( g/100 mL) = (Mass of residue / Volume of supernatant collected) * 100

Spectroscopic Method:

Solubility ( g/100 mL) = (Concentration from curve * Dilution factor * Volume of sample) /

1000

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the experimental determination of solubility.

Preparation Equilibration Sampling

Analysis

Result

Weigh excess solute Add known volume of solvent Agitate at constant temperature
(e.g., 24-48 hours) Allow excess solid to settle Withdraw supernatant

using a filtered syringe

Gravimetric Method:
Evaporate solvent & weigh residue 

Spectroscopic Method:
Measure absorbance & use calibration curve

 
Calculate Solubility

(e.g., g/100 mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.

Conclusion
The solubility of a compound is a fundamental physicochemical property that influences its

behavior in various applications, from reaction kinetics in synthetic chemistry to bioavailability in

drug development[11]. While specific experimental data for 2-Propenal, 2-chloro-3-hydroxy-
is not currently available, the standardized methodologies presented in this guide provide a

robust framework for its determination. Accurate solubility data is indispensable for the effective

utilization of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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